Cas no 2171645-39-7 (5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2171645-39-7
• MF: C₁₅H₂₉NO₂
• MW: 255.396264791489
• CID: 5997413
• PubChem ID: 165548208
• Update Time: 2025-05-19

5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro5.5undecane
• 5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro[5.5]undecane
• 2171645-39-7
• EN300-1641046

• Inchi： 1S/C15H29NO2/c1-12(2)10-13(3)11-14-15(18-9-6-16-14)4-7-17-8-5-15/h12-14,16H,4-11H2,1-3H3
• InChI Key： YHGVLINCQNGFQX-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)CC(C)C)C21CCOCC2

Computed Properties

• Exact Mass: 255.219829168g/mol
• Monoisotopic Mass: 255.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro5.5undecane

5-(2,4-Dimethylpentyl)-1,9-Dioxa-4-Azaspiro[5.5]Undecane: A Comprehensive Overview

5-(2,4-Dimethylpentyl)-1,9-dioxa-4-azaspiro[5.5]undecane is a complex organic compound with the CAS number 2171645-39-7. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings connected by a single atom. The structure of this compound is unique due to its spiro arrangement and the presence of oxygen and nitrogen atoms in its framework. The compound's name reflects its structural features: the "dioxa" indicates the presence of two oxygen atoms in the ring system, while "aza" signifies the presence of a nitrogen atom. The "spiro[5.5]" designation refers to the two five-membered rings that are fused at a single atom.

The synthesis of 5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro[5.5]undecane involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled researchers to construct such intricate structures with greater precision and efficiency. For instance, the use of transition metal catalysts and advanced coupling reactions has significantly streamlined the synthesis process. These methods not only improve yield but also enhance the overall purity of the final product.

One of the most notable applications of this compound lies in its potential as a building block for more complex molecules. Its spiro structure provides a versatile platform for further functionalization, making it an attractive candidate for drug discovery and materials science. In recent studies, researchers have explored its ability to act as a precursor for bioactive compounds with potential therapeutic applications.

The physical properties of 5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro[5.5]undecane are also worth mentioning. Its molecular weight is approximately 386 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate but is poorly soluble in water. These properties make it suitable for use in organic synthesis reactions that require controlled solubility profiles.

Recent research has focused on understanding the stereochemical behavior of this compound. Stereoisomerism is a critical factor in determining the biological activity of spiro compounds, and 5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro[5.5]undecane is no exception. Studies have shown that the spatial arrangement of substituents on the spiro atom significantly influences its reactivity and selectivity in various chemical transformations.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. Its unique structure allows for interactions with specific biomolecular targets, making it a valuable tool in drug design. However, further studies are required to fully elucidate its pharmacokinetic properties and safety profile.

The environmental impact of 5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro[5.5]undecane is another area of interest for researchers. As concerns about sustainability grow, there is an increasing need to develop eco-friendly synthetic routes and disposal methods for such compounds. Recent investigations have explored green chemistry approaches to minimize waste generation during its production.

In conclusion, 5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No: 2171645-39-7) is a fascinating compound with diverse applications across various fields of chemistry and biology. Its intricate structure provides a wealth of opportunities for further research and development.